methyl 2-(2,4,5-trichlorophenyl)acetate
Overview
Description
Methyl 2-(2,4,5-trichlorophenyl)acetate (MTCPA) is a synthetic organic compound belonging to the family of phenylacetates. It is a colorless to pale yellow liquid with a faint odor and a melting point of -12°C. MTCPA is a widely used intermediate in the synthesis of various organic compounds and is also used as a flame retardant. It is a versatile compound with a wide range of applications in the pharmaceutical, agrochemical, and polymer industries.
Scientific Research Applications
Methyl 2-(2,4,5-trichlorophenyl)acetate has been extensively studied and used in various scientific research applications. It has been used to study the catalytic activity of enzymes and to investigate the properties of polymers materials. It has also been used to study the effects of environmental pollutants on organisms. In addition, it has been used to study the effects of drugs on the body and to investigate the mechanisms of drug action.
Mechanism of Action
Methyl 2-(2,4,5-trichlorophenyl)acetate acts as an inhibitor of several enzymes, including cytochrome P450, cyclooxygenase, and lipoxygenase. It also acts as an inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of DNA. In addition, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
methyl 2-(2,4,5-trichlorophenyl)acetate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to decrease the activity of various enzymes. In addition, it has been shown to reduce inflammation and to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
Methyl 2-(2,4,5-trichlorophenyl)acetate is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to synthesize and is readily available in the laboratory. However, it is also highly toxic and should be handled with care.
Future Directions
Methyl 2-(2,4,5-trichlorophenyl)acetate has potential applications in the development of new drugs and agrochemicals. In addition, it may be useful in the development of new flame retardants and in the study of environmental pollutants. Further research is needed to explore the potential applications of methyl 2-(2,4,5-trichlorophenyl)acetate in these areas.
Synthesis Methods
Methyl 2-(2,4,5-trichlorophenyl)acetate is synthesized from the reaction of 2,4,5-trichlorophenol and acetic anhydride in the presence of pyridine. The reaction is carried out at a temperature of around 80°C and is complete in about 2 hours. The reaction mixture is then cooled and the product is isolated by filtration and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(2,4,5-trichlorophenyl)acetate involves the reaction of 2,4,5-trichlorophenol with methyl chloroacetate in the presence of a base to form the desired product.", "Starting Materials": [ "2,4,5-trichlorophenol", "methyl chloroacetate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2,4,5-trichlorophenol to a reaction flask", "Add methyl chloroacetate to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2903-65-3 |
Product Name |
methyl 2-(2,4,5-trichlorophenyl)acetate |
Molecular Formula |
C9H7Cl3O2 |
Molecular Weight |
253.5 |
Purity |
95 |
Origin of Product |
United States |
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